7-Chloro-2-(2,5-dichlorophenyl)-8-methylquinoline-4-carbonyl chloride

Specification

• CAS No.: 1160256-66-5
• Molecular Formula: C17H9Cl4NO
• Molecular Weight: 385.1 g/mol
• IUPAC Name: 7-chloro-2-(2,5-dichlorophenyl)-8-methylquinoline-4-carbonyl chloride
• Standard InChI: InChI=1S/C17H9Cl4NO/c1-8-13(19)5-3-10-11(17(21)23)7-15(22-16(8)10)12-6-9(18)2-4-14(12)20/h2-7H,1H3
• Standard InChI Key: ANHBKJMQVHQUIR-UHFFFAOYSA-N
• SMILES: CC1=C(C=CC2=C1N=C(C=C2C(=O)Cl)C3=C(C=CC(=C3)Cl)Cl)Cl
• Canonical SMILES: CC1=C(C=CC2=C1N=C(C=C2C(=O)Cl)C3=C(C=CC(=C3)Cl)Cl)Cl

Introduction

Chemical Identity and Classification

7-Chloro-2-(2,5-dichlorophenyl)-8-methylquinoline-4-carbonyl chloride is a quinoline derivative containing multiple chlorine substituents. It is formally identified by its CAS number 1160256-66-5 and is classified as a carbonyl chloride-containing heterocyclic compound. The molecule contains a quinoline core structure with chlorine substitutions at positions 7 and 4 (as part of the carbonyl chloride group), a methyl group at position 8, and a 2,5-dichlorophenyl substituent at position 2.

This compound belongs to the broader family of quinoline derivatives, which have diverse applications in pharmaceutical research and chemical synthesis. Its systematic naming follows IUPAC conventions, clearly identifying the position and nature of each substituent on the quinoline ring system.

The compound is uniquely identified through several standardized chemical identifiers, which are essential for its proper documentation and reference in chemical databases:

Identifier Type	Value
CAS Number	1160256-66-5
PubChem CID	46779504
MDL Number	MFCD03422884
InChIKey	ANHBKJMQVHQUIR-UHFFFAOYSA-N
Creation Date (PubChem)	July 26, 2010
Last Modification (PubChem)	April 5, 2025*

*Note: This appears to be a future date in the database record.

Molecular Structure and Properties

The molecular architecture of 7-chloro-2-(2,5-dichlorophenyl)-8-methylquinoline-4-carbonyl chloride features a quinoline scaffold with strategic substitutions that influence its chemical behavior and reactivity. This section examines its structural features and resulting molecular properties.

Structural Composition

The compound possesses a quinoline core with four chlorine atoms strategically positioned throughout the molecule. The molecular structure includes:

• A quinoline core (bicyclic heterocyclic system)

• A chlorine atom at position 7 of the quinoline ring

• A 2,5-dichlorophenyl group attached at position 2

• A methyl group at position 8

• A carbonyl chloride group (acid chloride) at position 4

Its molecular formula is C17H9Cl4NO, indicating 17 carbon atoms, 9 hydrogen atoms, 4 chlorine atoms, 1 nitrogen atom, and 1 oxygen atom. The structure can be represented in SMILES notation as: CC1=C(C=CC2=C1N=C(C=C2C(=O)Cl)C3=C(C=CC(=C3)Cl)Cl)Cl.

Physical and Chemical Properties

The physical and chemical properties of 7-chloro-2-(2,5-dichlorophenyl)-8-methylquinoline-4-carbonyl chloride determine its behavior in various reactions and applications:

Property	Value
Molecular Weight	385.07 g/mol
Physical State	Solid (presumed based on similar compounds)
Structural Classification	Acid chloride, Heteroaromatic compound
Functional Groups	Carbonyl chloride, Chlorinated aromatic rings

The presence of the carbonyl chloride group makes this compound particularly reactive toward nucleophiles, including water, alcohols, and amines. This reactivity is a defining characteristic that influences its handling requirements and potential applications.

Hazard Parameter	Classification
GHS Symbol	GHS05
Signal Word	Danger
Hazard Class	IRRITANT
Hazard Statements	H314-H290

The hazard statements indicate that the compound:

• H314: Causes severe skin burns and eye damage

• H290: May be corrosive to metals

Manufacturer	Product Number	Package Size	Price (USD)
Matrix Scientific	061781	500mg	$237
AK Scientific	7236DG	2g	$635
Chemenu	CM267235	5g	$711
Crysdot	CD11343850	5g	$752

This pricing indicates a relatively high cost per gram ($474/g for the smallest package to approximately $150/g for larger quantities), which is typical for specialized research chemicals that require complex synthesis procedures.

Related Quinoline Derivatives and Context

To better understand 7-chloro-2-(2,5-dichlorophenyl)-8-methylquinoline-4-carbonyl chloride, it is helpful to examine related compounds and their established applications.

Structural Analogs

Several structurally similar compounds exist in the chemical literature, including:

• 7-Chloro-8-methyl-2-(4-methylphenyl)quinoline-4-carbonyl chloride (CAS: 1160263-52-4) - A related compound with a 4-methylphenyl group instead of the 2,5-dichlorophenyl substituent

• 4,7-Dichloro-8-methylquinoline - A simpler quinoline derivative that has been studied for potential antimalarial properties

The structural similarities between these compounds suggest potential commonalities in their chemical behavior and applications.